2-(3-Trifluromethylphenyl)-5-nitrobenzoxazol

• Molecular Formula: C14H7F3N2O3
• Molecular Weight: 308.21 g/mol
• IUPAC Name: 5-nitro-2-[3-(trifluoromethyl)phenyl]-1,3-benzoxazole
• InChI: InChI=1S/C14H7F3N2O3/c15-14(16,17)9-3-1-2-8(6-9)13-18-11-7-10(19(20)21)4-5-12(11)22-13/h1-7H
• InChI Key: CHQDENQEYNLACM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Description

2-(3-Trifluromethylphenyl)-5-nitrobenzoxazol is a useful research compound. Its molecular formula is C14H7F3N2O3 and its molecular weight is 308.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Trifluoromethylbenzoyl chloride (9.03 g, 0.043 mol) and 2-hydroxy-5-nitroaniline (6.58 g, 0.041 mol) in toluene (200 ml) are refluxed for 48 hours. POCl3 (20 ml) is added, the mixture is refluxed for a further 2 hours and concentrated, and the solid is recrystallized from NaOH (pH=10). The product is filtered off and recrystallized from water and finally from isopropyl ether. Yield: 10.3 g (78%); Rf (8/2 petroleum ether/ethyl acetate): 0.58; IR (KBr): 3085, 1620, 1531, 1425, 1340 cm−1.